7-(tert-butyl)-3-(2,5-dimethylbenzyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione

• IUPAC Name: 7-tert-butyl-2-[(2,5-dimethylphenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C21H24N4O3/c1-12-7-8-13(2)14(9-12)10-25-18(26)16-17(23(6)20(25)27)22-19-24(16)11-15(28-19)21(3,4)5/h7-9,11H,10H2,1-6H3
• InChI Key: JTXBLRBTDRANCC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(N=C4N3C=C(O4)C(C)(C)C)N(C2=O)C
• Molecular Formula: C21H24N4O3
• Molecular Weight: 380.4 g/mol
• CAS No.: 899948-14-2

Description

7-(tert-butyl)-3-(2,5-dimethylbenzyl)-1-methyloxazolo[2,3-f]purine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H24N4O3 and its molecular weight is 380.448. The purity is usually 95%.
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Scientific Research Applications

Psychotropic Activity and Receptor Affinity

One study designed a series of 8-aminoalkylamino and 8-arylpiperazinylpropoxy derivatives of 7-substituted 1,3-dimethyl-3,7-dihydropurine-2,6-dione as potential 5-HT1A, 5-HT2A, and 5-HT7 receptor ligands, showing potential for psychotropic activity. The study indicated that mixed 5-HT1A/5-HT2A/5-HT7 receptor ligands could display antidepressant- and anxiolytic-like activity, highlighting the therapeutic potential of modifying the purine-2,6-dione structure (Chłoń-Rzepa et al., 2013).

Anticancer, Anti-HIV, and Antimicrobial Activities

Research into new triazino and triazolo[4,3-e]purine derivatives, including those related to the structure of interest, has demonstrated significant anticancer, anti-HIV-1, and antimicrobial activities. These findings underscore the compound's potential in the development of new therapeutic agents (Ashour et al., 2012).

Synthesis and Evaluation of Derivatives

The synthesis and biological evaluation of novel fused [1,2,3]triazolo[4',5':3,4] pyrrolo[2,1-f]purine derivatives have been explored, with some derivatives showing strong anti-proliferative activity against human cancer cell lines. This research contributes to the ongoing search for effective anticancer agents (Sucharitha et al., 2021).

Hydrogen-Bonded Supramolecular Structures

A study on N(7)-alkoxybenzyl-substituted derivatives related to the chemical structure revealed diverse hydrogen-bonded supramolecular structures, ranging from zero to three dimensions. This research provides insight into the structural versatility and potential applications of such compounds in materials science (Trilleras et al., 2008).

Electrochemical Properties and Synthesis

Investigations into sterically hindered o-benzoquinones and their derivatives, including the synthesis of compounds with benzoxazole moieties, offer valuable information on their electrochemical properties and potential applications in electronic materials (Arsenyev et al., 2020).